2-cyano-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid

• Molecular Formula: C9H5N3O2
• Molecular Weight: 187.15 g/mol
• IUPAC Name: 2-cyano-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C9H5N3O2/c10-3-7-2-5-1-6(9(13)14)4-11-8(5)12-7/h1-2,4H,(H,11,12)(H,13,14)
• InChI Key: DIJFSUDSPUKNAT-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=C(NC2=NC=C1C(=O)O)C#N

Description

2-cyano-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid is a useful research compound. Its molecular formula is C9H5N3O2 and its molecular weight is 187.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To ethyl 2-cyano-1H-pyrrolo[2,3-b]pyridine-5-carboxylate (36 mg, 0.17 mmol) was added methanol (1 mL), tetrahydrofuran (1 mL), and water (1 mL), followed by 2 N aqueous lithium hydroxide (0.17 mL, 0.33 mmol). The reaction was stirred at room temperature overnight and was then concentrated. The crude was taken up in water and the pH was adjusted to 4 using 1 N aqueous hydrochloric acid. The mixture was extracted with ethyl acetate (3×). The combined organics were dried over sodium sulfate, filtered, and concentrated to provide the 2-cyano-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid. The title compound was then prepared by a method analogous to that described in Example 1, using 2-cyano-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid. −ESI (M−H) 415.1.